3,4,5-trifluoro-4'-nitro-1,1'-biphenyl
Overview
Description
3,4,5-Trifluoro-4'-nitro-1,1'-biphenyl (TFNBP) is an aromatic nitro compound that has been studied extensively for its potential applications in scientific research. It is a trifluorinated nitro compound that is composed of two phenyl rings and a nitro group, and its structure is similar to that of the widely used nitroaromatic compound nitrobenzene. The unique properties of TFNBP, including its low solubility in water, low volatility, and high chemical stability, make it an ideal compound for use in scientific research.
Mechanism of Action
The mechanism of action of 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl has not been fully elucidated. However, it is believed that the nitro group of 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl is activated by the trifluoromethyl groups, which increases the reactivity of the nitro group. This increased reactivity allows for the formation of a variety of products, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl have not been studied extensively. However, it has been shown to have a low toxicity in animal models, suggesting that it may be safe for use in humans. In addition, 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl has been shown to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. This suggests that 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl may have potential applications in the treatment of estrogen-related diseases.
Advantages and Limitations for Lab Experiments
3,4,5-trifluoro-4'-nitro-1,1'-biphenyl has several advantages for use in lab experiments. Its low solubility in water and low volatility make it an ideal reagent for organic synthesis. In addition, its high chemical stability makes it a reliable reagent for use in a variety of reactions. However, its reactivity can be unpredictable, and it is not suitable for use in reactions involving highly reactive compounds.
Future Directions
There are a number of potential future directions for research into 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals. In addition, further research into its reactivity and its potential applications in other areas such as catalysis could lead to new and innovative uses for this compound.
Synthesis Methods
3,4,5-trifluoro-4'-nitro-1,1'-biphenyl can be synthesized in a few different ways. One method is by the reaction of 4-nitrobenzaldehyde and trifluoroborane. This is a two-step process that involves the initial formation of a nitroso compound, which is then reacted with trifluoroborane to form 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl. Another method is by the reaction of 4-nitrobenzaldehyde and trifluoroborane in the presence of a palladium catalyst. This is a one-step process that yields 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl without the formation of any intermediate nitroso compound.
Scientific Research Applications
3,4,5-trifluoro-4'-nitro-1,1'-biphenyl has been studied extensively for its potential applications in scientific research. It has been used as a reagent in the synthesis of a variety of compounds, including amides, esters, and nitriles. Its unique properties, such as its low solubility in water, low volatility, and high chemical stability, make it a useful reagent for organic synthesis. In addition, 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl has been used in the synthesis of a range of pharmaceuticals, such as antibiotics and anti-cancer drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl involves the nitration of 3,4,5-trifluorobiphenyl followed by reduction of the nitro group.", "Starting Materials": [ "3,4,5-trifluorobiphenyl", "Nitric acid", "Sulfuric acid", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrite", "Sodium dithionite" ], "Reaction": [ "1. Nitration of 3,4,5-trifluorobiphenyl using a mixture of nitric acid and sulfuric acid to obtain 3,4,5-trifluoro-4'-nitrobiphenyl", "2. Reduction of the nitro group using sodium dithionite in the presence of hydrochloric acid to obtain 3,4,5-trifluoro-4'-amino-biphenyl", "3. Diazotization of 3,4,5-trifluoro-4'-amino-biphenyl using sodium nitrite and hydrochloric acid to obtain the diazonium salt", "4. Coupling of the diazonium salt with sodium hydroxide to obtain 3,4,5-trifluoro-4'-nitro-1,1'-biphenyl" ] } | |
CAS RN |
954369-64-3 |
Product Name |
3,4,5-trifluoro-4'-nitro-1,1'-biphenyl |
Molecular Formula |
C12H6F3NO2 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
